Cas no 120512-59-6 (4-Fluoro-3,5-dimethylbenzoic acid)

4-Fluoro-3,5-dimethylbenzoic acid structure
120512-59-6 structure
Product Name:4-Fluoro-3,5-dimethylbenzoic acid
CAS No:120512-59-6
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD00184969
CID:1091702
PubChem ID:17750710
Update Time:2025-04-20

4-Fluoro-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3,5-dimethylbenzoic acid
    • JS-4458
    • MFCD00184969
    • EN300-45418
    • W18456
    • Z527397744
    • VEA51259
    • AKOS010017191
    • SCHEMBL7827636
    • MIKQQYBBVDHPST-UHFFFAOYSA-N
    • 120512-59-6
    • 4-Fluoro-3,5-dimethylbenzoicacid
    • CS-0193276
    • MDL: MFCD00184969
    • Inchi: 1S/C9H9FO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3,(H,11,12)
    • InChI Key: MIKQQYBBVDHPST-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC(C(=O)O)=CC=1C

Computed Properties

  • Exact Mass: 168.05865769g/mol
  • Monoisotopic Mass: 168.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 165-167°C

4-Fluoro-3,5-dimethylbenzoic acid Pricemore >>

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